Cas no 501351-84-4 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 501351-84-4
• MF: C₁₉H₁₇ClN₄O₅S
• MW: 448.880081892014
• CID: 6479430
• Update Time: 2025-06-11

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-(4-morpholinylsulfonyl)-

• Inchi： 1S/C19H17ClN4O5S/c20-16-4-2-1-3-15(16)18-22-23-19(29-18)21-17(25)13-5-7-14(8-6-13)30(26,27)24-9-11-28-12-10-24/h1-8H,9-12H2,(H,21,23,25)
• InChI Key： VWHRYHBQXLWAKG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• pka: 9.67±0.70(Predicted)

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

Research Brief on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS: 501351-84-4)

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS: 501351-84-4) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic sulfonamide derivative has shown promising biological activity in recent studies, particularly in the context of kinase inhibition and targeted cancer therapies. The compound's unique structural features, including the 1,3,4-oxadiazole core and morpholine sulfonyl moiety, contribute to its pharmacological properties and make it a valuable scaffold for drug development.

Recent investigations have focused on the compound's potential as a selective kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 501351-84-4 exhibits potent inhibitory activity against several cancer-relevant kinases, with particular efficacy against the PI3K/AKT/mTOR pathway. The research team employed structure-activity relationship (SAR) studies to optimize the compound's selectivity profile, achieving nanomolar potency against specific kinase targets while maintaining favorable pharmacokinetic properties.

The mechanism of action of 501351-84-4 appears to involve competitive ATP-binding site inhibition, as confirmed by X-ray crystallography studies. Molecular docking simulations have revealed key interactions between the morpholine sulfonyl group and conserved residues in the kinase active site, while the 2-chlorophenyl moiety contributes to hydrophobic interactions that enhance binding affinity. These structural insights have guided recent medicinal chemistry efforts to develop second-generation analogs with improved target specificity.

In preclinical models, 501351-84-4 has demonstrated promising antitumor activity with a favorable safety profile. A 2024 study in Molecular Cancer Therapeutics reported significant tumor growth inhibition in xenograft models of breast and prostate cancer, with minimal observed toxicity at therapeutic doses. The compound's ability to penetrate the blood-brain barrier also suggests potential applications in treating central nervous system malignancies, though this requires further investigation.

Current research challenges include optimizing the compound's metabolic stability and addressing potential drug-drug interactions related to cytochrome P450 inhibition. Several pharmaceutical companies have initiated development programs based on this chemical scaffold, with one candidate currently in Phase I clinical trials for solid tumors. The ongoing research on 501351-84-4 and its derivatives represents an important avenue for developing novel targeted cancer therapies with improved efficacy and reduced side effects compared to existing treatments.